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Cat. No.: B12744331

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the acquisition and reconstruction of
Flortaucipir F-18 Positron Emission Tomography (PET) images. Adherence to standardized
procedures is critical for ensuring the quality and consistency of data in clinical research and
drug development for Alzheimer's disease and other tauopathies.

Introduction

Flortaucipir F-18 (also known as [18F]AV-1451 and sold under the brand name Tauvid®) is a
radioactive diagnostic agent for PET imaging of the brain.[1][2] It is used to estimate the density
and distribution of aggregated tau neurofibrillary tangles (NFTs), a hallmark pathology of
Alzheimer's disease.[1][2] The U.S. Food and Drug Administration (FDA) has approved its use
for adult patients with cognitive impairment who are being evaluated for Alzheimer's disease.[1]
[3] Standardized imaging protocols are essential for comparing results across different sites
and longitudinal studies.[4]

Experimental Protocols
Patient Preparation

Proper patient preparation is crucial for optimal image quality and patient comfort.

» Informed Consent: Ensure the patient has provided informed consent after a thorough
explanation of the procedure, including the associated radiation exposure. The effective
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radiation dose from a 370 MBq (10 mCi) administration of Flortaucipir F-18 is approximately
8.7 mSv.[5][6]

o Hydration: Instruct patients to be well-hydrated before and after the scan to facilitate the
clearance of the radiotracer.[1]

o Patient Comfort: No specific dietary restrictions are necessary. It is not required to control
ambient conditions or limit the patient's activity during the uptake period.[5]

o Sedation: If required, sedation should be administered just before the PET examination to
avoid delays in the procedure.[4]

Radiotracer Administration

The administration of Flortaucipir F-18 should be performed by trained personnel in
accordance with radiation safety guidelines.

e Dosage: The recommended dose is 370 MBq (10 mCi) administered as a single intravenous
bolus.[2][5][7]

o Administration: The total volume of the injection should not exceed 10 mL.[5][7] It should be
followed by an intravenous flush of 0.9% sodium chloride to ensure the full dose is
administered.[5]

Image Acquisition
Image acquisition should begin after a specific uptake period to allow for optimal tracer
distribution in the brain.

o Uptake Period: The static emission scan should be performed 80 to 100 minutes after the
Flortaucipir F-18 injection.[4][6][7] This time window is critical for intra- and inter-individual
comparison of PET imaging results.[4]

o Patient Positioning: The patient should be in a supine position with their head comfortably
positioned in a head holder to minimize movement.[1][4] The head should be centered in the
PET scanner's field of view, ensuring the entire brain, including the cerebellum, is captured.
[4][5][7] Flexible head restraints may be used to reduce motion.[6][7]
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e Scan Duration: A 20-minute brain PET scan is typically performed.[1][4][6][7][8]

e Framing: The acquisition can be performed in a dynamic mode (e.g., 4 frames of 5 minutes
each) to allow for motion correction if needed.[4][5][8]

¢ Acquisition Mode: Images are acquired in three-dimensional (3D) mode.[4]

Image Reconstruction

Reconstruction parameters can vary based on the PET scanner and software used. However,
the following provides general guidelines.

» Algorithm: The use of an iterative reconstruction algorithm such as 3D ordered subset
expectation maximization (OSEM) is recommended.[4] Other methods like RAMLA have also
been used.[9]

o Corrections: All standard corrections for attenuation, scatter, randoms, decay, and dead time
must be applied.[4][9] A low-dose CT scan is typically acquired for attenuation correction.[9]

o Matrix Size: PET images should be reconstructed with a matrix size of at least 256x256.[4] A
128x128 matrix has also been used.[9]

o Voxel Size: The final voxel size is typically in the range of 2x2x2 mm3.[9]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for Flortaucipir F-18 image
acquisition and reconstruction.

Table 1. Radiotracer Administration and Uptake
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Parameter Recommended Value
Administered Activity 370 MBq (10 mCi)
Administration Route Intravenous Bolus
Injection Volume <10 mL

Uptake Time 80 - 100 minutes

Table 2: PET Image Acquisition Parameters

Parameter Recommended Value
Scan Type Static Brain Emission Scan
Scan Duration 20 minutes

Framing (optional) 4 x 5 minutes

Acquisition Mode 3D

Table 3: PET Image Reconstruction Parameters

Parameter Recommended Value/Type

) ) 3D Ordered Subset Expectation Maximization
Reconstruction Algorithm

(OSEM)
Attenuation Correction CT-based
Image Matrix Size > 128 x 128 (256 x 256 recommended)
Voxel Size ~2X2X2mm?3

_ Attenuation, Scatter, Randoms, Decay, Dead
Standard Corrections T
ime

Visualizations
Flortaucipir F-18 PET Imaging Workflow
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The following diagram illustrates the key steps in the Flortaucipir F-18 PET imaging workflow,
from patient preparation to final image analysis.

Patient Preparation

Informed Consent P~ Patient Hydration P-| Patient Positioning
[
Image Acquisition
Flortaucipir F-18 < Uptake Period P 20-minute
Injection (370 MBq) > (80-100 min) PET Scan
[
Image Reconstruction & Analysis
Image Reconstruction — . ~ | Visual & Quantitative
(OSEM, Corrections) | Image Quality Control - Interpretation
[

Click to download full resolution via product page

Caption: Workflow for Flortaucipir F-18 PET Imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PET Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12744331#flortaucipir-f-18-image-acquisition-and-
reconstruction-parameters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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